Cas no 2137702-90-8 (Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137702-90-8
• MF: C₁₀H₁₆ClNO₄
• MW: 249.691342353821
• CID: 5257845
• Update Time: 2025-06-08

Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C10H16ClNO4/c1-10(2,3)16-9(14)12-7-4-6(7)8(13)15-5-11/h6-7H,4-5H2,1-3H3,(H,12,14)
• InChI Key： PXXRXQHGKMLHSY-UHFFFAOYSA-N
• SMILES： C1(C(OCCl)=O)CC1NC(OC(C)(C)C)=O

Additional information on Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Research Briefing on Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137702-90-8)

Recent studies on Cyclopropanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS: 2137702-90-8) have highlighted its significance as a key intermediate in pharmaceutical synthesis. This compound, characterized by its cyclopropane ring and protected amino group, has shown promising applications in the development of novel therapeutic agents, particularly in the field of protease inhibitors and small molecule drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease. Researchers utilized the reactive chloromethyl ester moiety to create irreversible inhibitors with improved binding kinetics. The study reported a 15-fold increase in inhibitory potency compared to previous generation compounds, suggesting its potential in antiviral drug development.

In the field of oncology, recent research has explored the compound's application in the synthesis of cyclopropane-containing anticancer agents. A 2024 Nature Communications paper described its use as a building block for novel DNA alkylating agents, showing selective cytotoxicity against several cancer cell lines while maintaining favorable safety profiles in preclinical models.

The compound's unique structural features, particularly the strained cyclopropane ring, have also attracted attention in chemical biology. Recent work has demonstrated its value in activity-based protein profiling (ABPP) applications, where it serves as a versatile scaffold for developing selective probes targeting various enzyme families.

From a synthetic chemistry perspective, recent advancements have improved the production efficiency of this intermediate. A 2023 Organic Process Research & Development publication detailed an optimized manufacturing process that increased overall yield by 28% while reducing hazardous waste generation, addressing both economic and environmental concerns.

Ongoing research continues to explore the compound's potential in drug discovery. Current investigations focus on its application in targeted protein degradation strategies and as a key component in the development of novel PROTAC molecules. Preliminary results suggest promising activity in degrading challenging therapeutic targets.